Cas no 5621-16-9 (1,7-Dimethylindole)

• Product Name: 1,7-Dimethylindole
• CAS No: 5621-16-9
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• MDL: MFCD20257543
• CID: 2667135
• PubChem ID: 589390
• Update Time: 2025-10-11

1,7-Dimethylindole Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-1H-indole
• 1,7-Dimethylindole
• Indole, 1,7-dimethyl-
• 1,7-Dimethyl-1H-indole #
• 1H-Indole, 1,7-dimethyl-
• Q63392696
• 5621-16-9
• F78905
• DTXSID401314573
• SCHEMBL436336
• AB90033

• MDL： MFCD20257543
• Inchi： 1S/C10H11N/c1-8-4-3-5-9-6-7-11(2)10(8)9/h3-7H,1-2H3
• InChI Key： DQQBLGJGQJEAAQ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 145.089149355g/mol
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1,7-Dimethylindole

1,7-Dimethylindole (CAS No. 5621-16-9): An Overview of Its Properties, Applications, and Recent Research

1,7-Dimethylindole (CAS No. 5621-16-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its indole core with methyl groups at the 1 and 7 positions, exhibits a range of unique properties that make it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1,7-Dimethylindole is defined by its indole ring system, which is a fundamental motif in many natural products and synthetic compounds. The presence of methyl groups at the 1 and 7 positions imparts specific steric and electronic effects that influence its reactivity and biological activity. These structural features make 1,7-Dimethylindole an attractive starting material for the synthesis of more complex molecules with diverse applications.

In recent years, the study of 1,7-Dimethylindole has expanded beyond its basic chemical properties to explore its potential in various biological systems. One notable area of research is its role in the development of new therapeutic agents. For instance, studies have shown that derivatives of 1,7-Dimethylindole exhibit promising anti-inflammatory and anti-cancer properties. These findings have sparked interest in further investigating the potential of 1,7-Dimethylindole-based compounds as novel drug candidates.

The anti-inflammatory properties of 1,7-Dimethylindole derivatives have been attributed to their ability to modulate key signaling pathways involved in inflammation. Research has demonstrated that these compounds can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various disease models. This makes them potential candidates for treating inflammatory disorders such as arthritis and inflammatory bowel disease.

In addition to their anti-inflammatory effects, some derivatives of 1,7-Dimethylindole have shown promising anti-cancer activities. Studies have reported that these compounds can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, one study found that a derivative of 1,7-Dimethylindole could selectively induce apoptosis in human breast cancer cells while sparing normal cells. This selective toxicity makes it an attractive candidate for developing targeted cancer therapies.

Beyond its therapeutic applications, 1,7-Dimethylindole has also been explored for its use in materials science. The unique electronic properties of indoles make them suitable for applications in organic electronics and photovoltaics. Researchers have synthesized polymers containing 1,7-Dimethylindole units that exhibit high charge carrier mobilities and excellent photovoltaic performance. These materials have the potential to be used in next-generation organic solar cells and other electronic devices.

The synthesis of 1,7-Dimethylindole can be achieved through various methods, including catalytic hydrogenation and electrophilic substitution reactions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly routes for producing this compound. For example, one study reported a green synthesis method using a palladium-catalyzed coupling reaction that significantly reduces the formation of by-products and waste.

In conclusion, 1,7-Dimethylindole (CAS No. 5621-16-9) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, and materials science. Its unique structural features and versatile reactivity make it an important building block for the development of new bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both fundamental science and practical applications.